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Compound of Interest

Compound Name: Zinc orotate dihydrate

Cat. No.: B13150764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Zinc orotate dihydrate is a salt of zinc and orotic acid that is utilized in nutritional supplements

and various research applications. Its delivery in a biologically available form is crucial for in

vitro and in vivo studies. However, the compound's low solubility in aqueous and common

organic solvents presents a significant challenge in the preparation of stock solutions for

experimental use. These application notes provide detailed protocols for the preparation of both

a solubilized stock solution in an acidified organic solvent and a homogenous aqueous

suspension, enabling researchers to select the most appropriate method for their specific

experimental needs.

Physicochemical Properties
Zinc orotate dihydrate is a white to nearly white crystalline powder. A summary of its relevant

properties is provided in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13150764?utm_src=pdf-interest
https://www.benchchem.com/product/b13150764?utm_src=pdf-body
https://www.benchchem.com/product/b13150764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13150764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₀H₆N₄O₈Zn·2H₂O

Molecular Weight 411.6 g/mol [1]

Appearance White to almost white crystalline powder[1][2]

Solubility in Water

Practically insoluble[1][2]. One source indicated

low recovery from a 100 mM aqueous solution

after sterile filtration, confirming its poor

solubility[3]. Another source provided a high

estimated solubility, which is likely an outlier[4].

Solubility in Ethanol Practically insoluble in 96% ethanol[1][2].

Solubility in DMSO
Soluble at 20 mg/mL with ultrasonication and pH

adjustment to 2 with 1 M HCl[5].

Stability

Stable under normal conditions. Should be

protected from heat, light, and strong oxidizing

agents[1].

Experimental Protocols
Protocol 1: Preparation of a Solubilized Stock Solution
in Acidified DMSO
This protocol is suitable for experiments where a true solution is required and the final

concentration of acidified DMSO in the working solution can be tolerated by the experimental

system.

Materials:

Zinc Orotate Dihydrate

Dimethyl sulfoxide (DMSO), anhydrous

1 M Hydrochloric Acid (HCl)
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Sterile, conical-bottom polypropylene tubes

Ultrasonic bath

Vortex mixer

Calibrated analytical balance

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Weighing: In a fume hood, accurately weigh the desired amount of zinc orotate dihydrate
powder and transfer it to a sterile conical-bottom tube.

Solvent Addition: Add the required volume of DMSO to achieve a concentration of 20 mg/mL.

Acidification: Carefully add 1 M HCl dropwise while vortexing until the pH of the solution

reaches approximately 2. This step is critical for solubilization[5].

Sonication: Place the tube in an ultrasonic bath and sonicate until the powder is completely

dissolved. Intermittent vortexing may aid dissolution[5].

Sterilization (Optional): If required for the application, filter the solution through a 0.22 µm

PTFE syringe filter. Note that this may lead to a loss of compound if not fully dissolved[3].

Storage: Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles.

Store at -20°C for up to one month or at -80°C for up to six months[5]. Protect from light.

Caution: The low pH of this stock solution may be detrimental to cellular health. It is imperative

to ensure the final concentration of the acidified DMSO in the experimental medium does not

adversely affect the results. A vehicle control with the acidified DMSO is essential.

Protocol 2: Preparation of an Aqueous Stock
Suspension
This protocol is recommended for most cell culture and other biological experiments where the

insolubility of the compound in its native state is a factor and a homogenous suspension is

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b13150764?utm_src=pdf-body
https://www.medchemexpress.com/orotic-acid-zinc.html
https://www.medchemexpress.com/orotic-acid-zinc.html
https://www.mdpi.com/2075-4701/6/3/71
https://www.medchemexpress.com/orotic-acid-zinc.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13150764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


acceptable.

Materials:

Zinc Orotate Dihydrate

Sterile, nuclease-free water or phosphate-buffered saline (PBS)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Ultrasonic bath (optional)

Calibrated analytical balance

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Weighing: In a sterile environment (e.g., a biological safety cabinet), weigh the desired

amount of zinc orotate dihydrate powder and transfer it to a sterile conical-bottom tube.

Solvent Addition: Add a small volume of sterile water or PBS to the powder to create a paste.

This helps in the subsequent dispersion.

Suspension: Gradually add the remaining volume of the aqueous solvent while continuously

vortexing to ensure a uniform suspension. A patent for preparing a zinc orotate suspension

suggests heating the orotic acid in water, though this protocol uses the dihydrate salt directly

for simplicity in a research setting[6].

Homogenization: For a more uniform particle size distribution, sonicate the suspension in an

ice bath to prevent overheating.

Storage: Store the suspension at 4°C for short-term use (up to one week). For longer-term

storage, aliquoting and freezing at -20°C is possible, but the homogeneity of the suspension

must be re-established upon thawing by vigorous vortexing and sonication.
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Note: Before each use, the aqueous suspension must be thoroughly vortexed to ensure a

homogenous distribution of the zinc orotate dihydrate particles.

Safety and Handling Precautions
Zinc orotate dihydrate is considered non-hazardous[2]. However, standard laboratory safety

practices should be followed:

Wear appropriate personal protective equipment, including safety glasses, gloves, and a lab

coat.

Handle the powder in a well-ventilated area or a fume hood to avoid inhalation of dust.

In case of contact with eyes or skin, rinse thoroughly with water.

Consult the Safety Data Sheet (SDS) for complete safety information.

Visualizations
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Workflow for Zinc Orotate Dihydrate Stock Preparation

Protocol 1: Solubilized Stock (Acidified DMSO) Protocol 2: Aqueous Suspension

Weigh Zinc Orotate Dihydrate

Add DMSO to 20 mg/mL

Acidify to pH 2 with 1 M HCl

Sonicate until dissolved

Aliquot and Store at -20°C/-80°C

End

Weigh Zinc Orotate Dihydrate

Add sterile H2O or PBS

Vortex to create a uniform suspension

Sonicate for homogenization (optional)

Store at 4°C (short-term) or -20°C (long-term)

Start

Is a true solution required?

Yes No

Click to download full resolution via product page

Caption: Workflow for preparing zinc orotate dihydrate stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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